Cas no 28023-86-1 (3,5-diphenylphenol)

• Product Name: 3,5-diphenylphenol
• CAS No: 28023-86-1
• MF: C₁₈H₁₄O
• MW: 246.303164958954
• MDL: MFCD00437866
• CID: 1433283
• PubChem ID: 3554625
• Update Time: 2025-06-22

3,5-diphenylphenol Chemical and Physical Properties

Names and Identifiers

• 3,5-diphenylphenol
• 5'-Hydroxy-m-terphenyl
• 5-Oxy-1.3-diphenyl-benzol
• AC1MS70P
• m-Terphenyl-5'-ol
• 3,5-diphenyl-phenol
• [1,1',3',1'']terphenyl-5'-ol
• CHEMBL484969
• 5-phenylbiphenyl-3-ol
• SureCN218214
• BS-27765
• 28023-86-1
• DTXSID30393593
• CSYMXGSXCONTDD-UHFFFAOYSA-N
• MFCD00437866
• 5-PHENYL-[1,1'-BIPHENYL]-3-OL
• SCHEMBL218214
• [1,1':3',1''-Terphenyl]-5'-ol
• G72314
• DB-240790

• MDL： MFCD00437866
• Inchi： 1S/C18H14O/c19-18-12-16(14-7-3-1-4-8-14)11-17(13-18)15-9-5-2-6-10-15/h1-13,19H
• InChI Key： CSYMXGSXCONTDD-UHFFFAOYSA-N
• SMILES： OC1C=C(C2C=CC=CC=2)C=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.10452
• Monoisotopic Mass: 246.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls

Additional information on 3,5-diphenylphenol

3,5-Diphenylphenol: A Comprehensive Overview

3,5-Diphenylphenol (CAS No. 28023-86-1) is a fascinating compound with a rich history and diverse applications in various fields. This compound, also known as diphenylphenol, is an aromatic organic compound with two phenyl groups attached to the central phenol ring at the 3 and 5 positions. Its chemical structure consists of three benzene rings, with one of them bearing a hydroxyl group (-OH), making it a tri-substituted phenol derivative. The compound is widely studied for its unique chemical properties and potential applications in materials science, pharmaceuticals, and other industries.

The synthesis of 3,5-diphenylphenol involves several methods, including Friedel-Crafts alkylation and coupling reactions. Recent advancements in catalytic methods have made its production more efficient and environmentally friendly. Researchers have explored the use of transition metal catalysts to enhance the reaction yield and selectivity, which has been a significant area of focus in organic chemistry over the past decade.

One of the most notable applications of 3,5-diphenylphenol is in the field of materials science. The compound has been used as a precursor for the synthesis of advanced polymers and high-performance materials. For instance, it serves as a building block for constructing polymeric networks with tailored mechanical and thermal properties. These materials are increasingly being used in aerospace and automotive industries due to their lightweight and high-strength characteristics.

In the pharmaceutical industry, 3,5-diphenylphenol has shown promise as a potential drug candidate. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which make it a valuable compound for drug development. Researchers have also explored its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the importance of further research into its therapeutic potential.

The compound's unique electronic properties have also made it a subject of interest in nanotechnology. Scientists have investigated its ability to form self-assembled monolayers on surfaces, which could be useful in creating advanced sensors and electronic devices. The study of 3,5-diphenylphenol in nanotechnology has opened new avenues for developing materials with enhanced functionality.

From an environmental perspective, 3,5-diphenylphenol has been studied for its role in pollution control. Researchers have explored its ability to act as an adsorbent for heavy metals and organic pollutants in water. This application is particularly relevant given the growing concern over water contamination and the need for sustainable solutions.

In recent years, there has been a surge in interest in green chemistry approaches for synthesizing 3,5-diphenylphenol. Scientists have developed eco-friendly methods that minimize waste and reduce energy consumption during production. These advancements align with global efforts to promote sustainable practices in chemical manufacturing.

The study of 3,5-diphenylphenol continues to evolve as researchers uncover new applications and improve existing ones. Its versatility as a chemical building block makes it an invaluable compound across multiple disciplines. As technology advances and new research emerges, 3,5-diphenylphenol is expected to play an even more significant role in shaping future innovations.